2H-1,3-Benzoxazine, 3,4-dihydro-8-methoxy-3-(2-phenylethyl)-

• CAS RN: 55311-21-2
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 8-methoxy-3-(2-phenylethyl)-2,4-dihydro-1,3-benzoxazine
• InChI: InChI=1S/C17H19NO2/c1-19-16-9-5-8-15-12-18(13-20-17(15)16)11-10-14-6-3-2-4-7-14/h2-9H,10-13H2,1H3
• InChI Key: KHPMSYOTKIZMHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCN(C2)CCC3=CC=CC=C3

Description

2H-1,3-Benzoxazine, 3,4-dihydro-8-methoxy-3-(2-phenylethyl)- is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 5 ml. of dioxane are added 0.6 g. of 2-methoxy-6-phenethylaminomethylphenol prepared as above and 1 ml. of 37 % formalin. The mixture is heated on reflux for 3 hours and distilled to remove the solvent. The residue is purified by column chromatography on silica gel with a mixture of acetone and benzene (1:4). The resultant oil is left standing at cool place for 2-3 days to be solidified. Recrystallization from normal hexane yields 8-methoxy-3-phenethyl-3,4-dihydro-2H-1,3-benzoxazine as colorless needles melting at 63°-66° C. Yield: 0.4 g.

Synthesis routes and methods II

Procedure details